Cas no 2172608-88-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylbut-2-enamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylbut-2-enamidopropanoic acid
• CAS No: 2172608-88-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6318082
• PubChem ID: 165817848
• Update Time: 2025-10-29

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylbut-2-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylbut-2-enamidopropanoic acid
• 2172608-88-5
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-propylbut-2-enamido]propanoic acid
• EN300-1580488

• Inchi： 1S/C26H30N2O5/c1-3-15-28(16-13-24(29)30)25(31)18(2)12-14-27-26(32)33-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-12,23H,3,13-17H2,1-2H3,(H,27,32)(H,29,30)/b18-12+
• InChI Key： VONKDVAMOWMPDJ-LDADJPATSA-N
• SMILES： O(C(NC/C=C(\C)/C(N(CCC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylbut-2-enamidopropanoic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylbut-2-enamidopropanoic Acid: A Comprehensive Overview

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylbut-2-enamidopropanoic acid, with the CAS registry number 2172608-88-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methyl substituent, and a propylamine moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, peptide synthesis, and bioconjugation.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This group is widely used in solid-phase peptide synthesis due to its excellent stability under basic conditions and its ability to protect amino groups during the synthesis process. The Fmoc group in this compound is attached to an amino group, which is further connected to a butenamide structure. The butenamide moiety introduces additional functionality, including a double bond that may play a role in modulating the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a building block in the construction of bioactive molecules. For instance, researchers have explored its use in the synthesis of peptide-based drugs, where the Fmoc group serves as a protective element during the assembly process. The methyl and propyl substituents contribute to the compound's hydrophobicity, which may enhance its ability to cross cellular membranes and interact with target proteins.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in medicinal chemistry. Its structure allows for modular modifications, enabling chemists to tailor its properties for specific therapeutic applications. For example, by modifying the propylamine group or introducing additional substituents on the butenamide chain, researchers can fine-tune the compound's pharmacokinetic profile and improve its efficacy.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, highlighting key interactions that may influence its stability and reactivity. These studies have also identified potential sites for chemical modification, paving the way for the development of novel derivatives with improved biological activity.

Moreover, recent advances in analytical techniques have enabled precise characterization of this compound. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These techniques have also facilitated the study of its degradation pathways under various conditions, which is critical for assessing its stability and suitability for therapeutic use.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylbut-2-enamidopropanoic acid represents a valuable tool in modern organic chemistry and pharmacology. Its unique structure, combined with advancements in synthetic and analytical methods, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to uncover new applications and optimizations for this compound, it is likely to play an increasingly important role in drug discovery and development.